Cas no 81282-82-8 (4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid)

• Product Name: 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid
• CAS No: 81282-82-8
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD03011525
• CID: 725321
• PubChem ID: 693206
• Update Time: 2025-04-19

4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid
• 4-(3,5-dimethylpyrazol-1-yl)benzoic acid
• Benzoic acid,4-(3,5-dimethyl-1H-pyrazol-1-yl)-
• 4-(3,5-dimethyl-1H-pyrazol-1-yl)benzoicacid
• SR-01000368581-1
• EN300-00248
• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid, AldrichCPR
• 4-(3,5-Dimethyl-IH-pyrazol-I-yl)benzoic acid
• DTXSID40351200
• IDI1_007555
• PS-3634
• SMR000172042
• BB 0217093
• AG-613/31676024
• 81282-82-8
• 4-(3.5-Dimethyl-pyrazol-1-yl)-benzoic acid
• 4-(3,5-Dimethyl-pyrazol-1-yl)-benzoic acid
• SR-01000368581
• A1-01428
• FT-0678468
• MLS000553500
• MFCD03011525
• SCHEMBL600209
• HMS1408B18
• F1930-0020
• AKOS000100786
• Z50147716
• Enamine_004968
• CHEMBL1880889
• LXNGKWBJIIXNBD-UHFFFAOYSA-N
• HMS2581E06
• ALBB-005226
• SDCCGSBI-0661020.P001
• G69834
• DB-015564
• STK286983

• MDL： MFCD03011525
• Inchi： 1S/C12H12N2O2/c1-8-7-9(2)14(13-8)11-5-3-10(4-6-11)12(15)16/h3-7H,1-2H3,(H,15,16)
• InChI Key： LXNGKWBJIIXNBD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 215.082053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: 163 °C
• Boiling Point: 381.8±30.0 °C at 760 mmHg
• Flash Point: 184.7±24.6 °C
• PSA: 55.12000
• LogP: 2.18730
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)